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Compound of Interest

Compound Name: Psb 11 hydrochloride
CAS No.: 444717-56-0
Cat. No.: B1497081
Get Quote
. J

Executive Summary: The Bioactive Precaution

As researchers, we often rely on Safety Data Sheets (SDS) as the final word on safety.
However, for potent pharmacological agents like PSB 11 Hydrochloride (an Adenosine A

receptor antagonist), the standard GHS classification often reads "Not Classified" or "Caution”
simply because the compound has not undergone exhaustive toxicological testing.

Do not mistake lack of data for lack of toxicity.

Because PSB 11 HCl is designed to modulate biological signaling pathways with nanomolar
affinity (

nM at hA

), it must be treated under the Precautionary Principle. It is not merely "chemical waste"; it is a
bioactive contaminant. This guide outlines the disposal protocols ensuring zero environmental
release, protecting both the ecosystem and your laboratory's compliance standing.

Compound Identification & Technical Profile
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Before disposal, verify the identity of the substance to ensure this protocol applies.

Parameter Technical Detail

(R)-8-ethyl-4-methyl-2-phenyl-7,8-dihydro-3H-
imidazo[2,1-i]purin-5(4H)-one hydrochloride

Chemical Name

Common Name PSB 11 HCI

CAS Number 453591-58-7

Molecular Formula

Selective human Adenosine A
Pharmacology
Receptor Antagonist

Soluble in DMSO (up to 20 mM); Low solubility

Solubility ) )
in water

Bioactive Research Chemical (Treat as
Hazard Class o
Toxic/Irritant)

Strategic Waste Categorization

Effective disposal requires segregating the waste based on its physical state and solvent
matrix.

The "No-Drain" Rule

Under no circumstances should PSB 11 HCI (solid or solution) be poured down the sink. Water
treatment plants are generally not equipped to filter out complex heterocyclic pharmacophores,
leading to potential bioaccumulation in aquatic systems.

Disposal Matrix
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Recommended Waste

Waste State Composition
Stream
) ) Solid Hazardous Waste
Solid (Pure) Expired/Unused Powder _ _
(Incineration)
o ] ] Non-Halogenated Organic
Liquid (Stock) Dissolved in DMSO
Solvents
o ) Aqueous Hazardous Waste
Liquid (Aqueous) Buffer/Media (<1% DMSO) )
(Toxic)
] ) ] ] Solid Hazardous Waste (or
Debris Contaminated Tips/Vials

Biohazard if cell-contaminated)

Step-by-Step Disposal Protocols

Protocol A: Disposal of Solid Substance (Powder)
Scenario: You have an expired vial of 10 mg PSB 11 HCI.

o Personal Protective Equipment (PPE): Wear nitrile gloves, lab coat, and safety glasses. A
P95 dust mask is recommended if handling open powder outside a fume hood.

o Containment: Do not empty the vial. Keep the substance in its original container.

e Secondary Containment: Place the original vial inside a clear, sealable plastic bag (e.qg.,
Ziploc) to prevent label deterioration or leakage.

e Labeling: Attach a hazardous waste tag.
o Chemical Name: "PSB 11 Hydrochloride (Adenosine Antagonist)"[1][2]
o Hazards: Check "Toxic" and "Irritant”.

o Consolidation: Place the bagged vial into the laboratory's Solid Chemical Waste Drum
(usually a wide-mouth white bucket).

Protocol B: Disposal of Liquid Waste (Stock Solutions)
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Scenario: You have 500

L of 10 mM stock in DMSO.

e Solvent Assessment: Since the solvent is DMSO (Dimethyl Sulfoxide) and the solute
contains no organic halogens (the HCl is a salt, not a carbon-bound halogen), this fits into
Non-Halogenated Organic streams.

o Transfer: Pour the solution into the "Non-Halogenated Organic Waste" carboy.

e Rinse: Rinse the empty vial with a small volume of acetone or ethanol and add the rinsate to
the same waste carboy.

e Log It: Record the addition on the carboy's log sheet.

o Entry: "DMSO solution with trace Adenosine Antagonist.”

Protocol C: Empty Container Management (The "Triple
Rinse" Rule)

Scenario: An empty glass vial that contained PSB 11.

e Rinse 1: Add solvent (Ethanol or Acetone) to the vial. Cap and shake. Decant into Liquid
Organic Waste.

¢ Rinse 2: Repeat.
e Rinse 3: Repeat.
» Defacing: Cross out the label on the vial using a permanent marker.
» Final Disposal:
o If the vial is glass: Place in Broken Glass/Sharps box.

o If the vial is plastic: Place in Regular Trash (only after triple rinsing).

Visualizing the Decision Logic
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The following diagram illustrates the decision-making process for segregating PSB 11 waste
streams to ensure compliance with EPA and local EHS regulations.

Waste: PSB 11 Hydrochloride

Determine Physical State

Contaminated Debris

Solid (Powder) (Tips, Wipes)

Liquid (Solution)

Stream: Solid Chemical Waste

(Incineration) Identify Solvent

Organic Solvent Aqueous Buffer
(DMSO/Ethanol) (PBS/Media)

race Contaminant race Contaminant

Stream: Non-Halogenated
Organic Waste

Stream: Aqueous

Hazardous Waste

Click to download full resolution via product page

Figure 1: Decision tree for segregating PSB 11 Hydrochloride waste based on physical state
and solvent matrix.

Emergency Procedures (Spill Response)
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In the event of a spill, immediate containment is necessary to prevent aerosolization of the
bioactive powder.

o Evacuate: If a large amount (>100 mg) of powder is aerosolized, evacuate the immediate
area for 15 minutes to allow dust to settle.

o PPE: Don double nitrile gloves, lab coat, goggles, and a P95/N95 respirator.
e Liquids: Absorb with vermiculite or spill pads. Place in a hazardous waste bag.

e Solids: Do not dry sweep. Cover the powder with a wet paper towel (dampened with water)
to prevent dust generation, then wipe up.

o Decontamination: Clean the surface with a 10% bleach solution followed by water. The
bleach helps degrade the organic structure of the purine ring system.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1497081/docs#psb-11-hydrochloride-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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